Cas no 79491-44-4 (2,3-Dimethoxy-6-nitropyridine)

• Product Name: 2,3-Dimethoxy-6-nitropyridine
• CAS No: 79491-44-4
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• MDL: MFCD11044329
• CID: 555285
• PubChem ID: 12758211
• Update Time: 2025-10-05

2,3-Dimethoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethoxy-6-nitropyridine
• Pyridine,2,3-dimethoxy-6-nitro-
• Pyridine,2,3-dimethoxy-6-nitro
• MFCD11044329
• FT-0742854
• BS-24349
• 79491-44-4
• SB53607
• 2,3-Dimethoxy-6-nitropyridine, AldrichCPR
• CS-0089781
• QDBVUQQJSXYDHF-UHFFFAOYSA-N
• AKOS006308360
• SCHEMBL4158236
• DTXSID50509114
• G81344
• DB-082297

• MDL： MFCD11044329
• Inchi： 1S/C7H8N2O4/c1-12-5-3-4-6(9(10)11)8-7(5)13-2/h3-4H,1-2H3
• InChI Key： QDBVUQQJSXYDHF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C([N+](=O)[O-])N=C1OC

Computed Properties

• Exact Mass: 184.04800
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• PSA: 77.17000
• LogP: 1.53020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2,3-Dimethoxy-6-nitropyridine

Comprehensive Overview of 2,3-Dimethoxy-6-nitropyridine (CAS No. 79491-44-4): Properties, Applications, and Research Insights

2,3-Dimethoxy-6-nitropyridine (CAS No. 79491-44-4) is a specialized organic compound belonging to the nitropyridine family. This heterocyclic molecule features a pyridine ring substituted with two methoxy groups at positions 2 and 3 and a nitro group at position 6. Its unique structural configuration makes it a valuable intermediate in pharmaceutical synthesis, agrochemical development, and advanced material research. The compound's CAS number 79491-44-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts.

In recent years, the demand for nitropyridine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 2,3-dimethoxy-6-nitropyridine for its potential role in designing kinase inhibitors and antimicrobial agents. A growing trend in scientific literature highlights its utility in cross-coupling reactions, a hotspot topic in organic synthesis. This aligns with frequent search queries like "nitropyridine applications in drug discovery" and "methoxy-substituted pyridine synthesis," reflecting the compound's relevance in cutting-edge research.

The physicochemical properties of CAS 79491-44-4 contribute to its industrial significance. With a molecular formula of C₇H₈N₂O₄, it exhibits moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), a feature often explored in formulation studies. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed for purity assessment, addressing common quality control questions from manufacturers. The compound's stability under controlled conditions makes it suitable for high-throughput screening platforms, a key focus area in modern drug development pipelines.

From an environmental perspective, studies on 2,3-dimethoxy-6-nitropyridine degradation pathways have gained traction, responding to increased public interest in green chemistry principles. Computational chemistry models predict its biodegradation products, a subject frequently searched in academic circles. The compound's electron-withdrawing nitro group also positions it as a candidate for studying charge-transfer complexes, bridging materials science and organic electronics—a trending interdisciplinary field.

Industrial applications of 79491-44-4 extend to specialty chemical production, where it serves as a precursor for functionalized pyridines. Patent analyses reveal its use in developing photoactive materials and ligand design for catalytic systems. These applications correlate with rising search volumes for "pyridine-based catalysts" and "nitroaromatic photochemistry," demonstrating the compound's alignment with technological advancements. Quality standards for CAS No. 79491-44-4 typically require ≥98% purity, with stringent controls on residual solvents—a critical consideration for buyers in fine chemical markets.

Emerging research explores the structure-activity relationship (SAR) of 2,3-dimethoxy-6-nitropyridine derivatives in bioactivity modulation. Recent publications investigate its role in molecular docking studies targeting enzyme inhibition, addressing frequent queries about "nitropyridine pharmacophores." The compound's hydrogen-bonding capacity, attributed to its nitro and methoxy moieties, makes it a valuable scaffold in rational drug design—a subject of intense interest in pharmaceutical R&D communities.

Supply chain dynamics for 79491-44-4 reflect broader trends in specialty chemical logistics. With major producers concentrated in research-intensive regions, procurement strategies emphasize cold chain storage and stability testing protocols. These operational aspects respond to common industry concerns about compound integrity during transportation, a frequently searched topic among procurement specialists. Analytical certificates for 2,3-dimethoxy-6-nitropyridine typically include mass spectrometry data and residual solvent profiles, ensuring compliance with international standards like ICH guidelines.

Future directions for CAS No. 79491-44-4 research may explore its potential in metal-organic frameworks (MOFs) and supramolecular chemistry applications. The compound's structural features enable diverse non-covalent interactions, a property increasingly valuable in smart material design. This perspective connects with growing academic interest in "nitroaromatic functional materials," as evidenced by citation trends and conference proceedings. Continued innovation in synthetic methodologies will likely expand the utility of this multifunctional pyridine derivative across scientific disciplines.